3-{2-[2-(2-biphenylyloxy)ethoxy]ethyl}-4(3H)-quinazolinone

• IUPAC Name: 3-[2-[2-(2-phenylphenoxy)ethoxy]ethyl]quinazolin-4-one
• InChI: InChI=1S/C24H22N2O3/c27-24-21-11-4-6-12-22(21)25-18-26(24)14-15-28-16-17-29-23-13-7-5-10-20(23)19-8-2-1-3-9-19/h1-13,18H,14-17H2
• InChI Key: LMOKFQUKTCWLJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2OCCOCCN3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C24H22N2O3
• Molecular Weight: 386.4 g/mol

Description

3-{2-[2-(2-biphenylyloxy)ethoxy]ethyl}-4(3H)-quinazolinone, also known as BIBX1382, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound belongs to the quinazoline family and has been shown to have a high affinity for the epidermal growth factor receptor (EGFR).

Mechanism of Action

3-{2-[2-(2-biphenylyloxy)ethoxy]ethyl}-4(3H)-quinazolinone is a selective inhibitor of the EGFR tyrosine kinase. It binds to the ATP-binding site of the EGFR and prevents the phosphorylation of downstream signaling molecules. This results in the inhibition of cell proliferation and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-{2-[2-(2-biphenylyloxy)ethoxy]ethyl}-4(3H)-quinazolinone has been shown to have potent anti-cancer activity in vitro and in vivo. It has been shown to inhibit the growth of various types of cancer cells, including lung, breast, and pancreatic cancer cells. 3-{2-[2-(2-biphenylyloxy)ethoxy]ethyl}-4(3H)-quinazolinone has also been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-{2-[2-(2-biphenylyloxy)ethoxy]ethyl}-4(3H)-quinazolinone is its high selectivity for the EGFR tyrosine kinase. This allows for the inhibition of the EGFR signaling pathway without affecting other signaling pathways. However, one of the limitations of 3-{2-[2-(2-biphenylyloxy)ethoxy]ethyl}-4(3H)-quinazolinone is its poor solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of 3-{2-[2-(2-biphenylyloxy)ethoxy]ethyl}-4(3H)-quinazolinone. One potential direction is the development of more potent and selective EGFR inhibitors. Another direction is the investigation of the combination of 3-{2-[2-(2-biphenylyloxy)ethoxy]ethyl}-4(3H)-quinazolinone with other targeted therapies for cancer treatment. Additionally, the development of new drug delivery systems for 3-{2-[2-(2-biphenylyloxy)ethoxy]ethyl}-4(3H)-quinazolinone may improve its solubility and bioavailability.

Synthesis Methods

The synthesis of 3-{2-[2-(2-biphenylyloxy)ethoxy]ethyl}-4(3H)-quinazolinone involves the reaction of 2-(2-biphenylyloxy)ethylamine with 2-chloroethyl isocyanate in the presence of a base. The resulting intermediate is then treated with 4,5-diamino-6-phenylpyrimidine to form the final product.

Scientific Research Applications

3-{2-[2-(2-biphenylyloxy)ethoxy]ethyl}-4(3H)-quinazolinone has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to have a high affinity for the EGFR, which is overexpressed in many types of cancer. Inhibition of the EGFR signaling pathway has been shown to be an effective strategy for cancer treatment.